Cas no 581-96-4 (2-Naphthylacetic acid)

• Product Name: 2-Naphthylacetic acid
• CAS No: 581-96-4
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• MDL: MFCD00004126
• CID: 38478
• PubChem ID: 24886135
• Update Time: 2025-06-08

2-Naphthylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Naphthalen-2-yl)acetic acid
• 2-Naphthaleneacetic Acid
• beta-Naphthaleneacetic Acid
• 2-NAA
• 2-naphthalen-2-ylacetic acid
• β-Naphthalene acetic acid
• 2-Naphthylacetic Acid
• Betoxan
• 2-(2-Naphthyl)acetic acid
• beta-Naphthylacetic acid
• beta-Naphthaleneacetate
• Naphthalen-2-ylacetic acid
• .beta.-Naphthaleneacetic acid
• 2-Napthylacetic acid
• 2-naphthyl acetic acid
• Acide beta-naphthylacetique [French]
• naphthalene-2-acetic acid
• .beta.-Naphthylacetic acid
• Naphthalen-2-yl-acetic acid
• 2-naphthalen-2-ylac
• Acide beta-naphthylacetique
• GS-0023
• EN300-16682
• NS00033881
• EINECS 209-475-0
• SY005583
• DTXSID20206825
• 2-Naphthaleneacetic acid (8CI,9CI)
• 2-naphtylacetic acid
• CHEBI:37837
• F3099-7240
• I7L
• NSC 301
• NSC301
• AKOS000121324
• BDBM16431
• UNII-202H99Z0CE
• 2-Naphthaleneacetic acid, purum, >=98.0% (T)
• naphth-2-ylacetic acid
• 2-naphthalen-2-ylethanoic acid
• 2-Naphthalene acetic acid
• N0352
• 581-96-4
• Oprea1_126163
• AMY23015
• FT-0613140
• .beta.-Naphthaleneacetate
• NSC-301
• MFCD00004126
• 202H99Z0CE
• NAPHTHYLACETIC ACID, 2-
• FS-3507
• CHEMBL948
• W-105408
• CS-W016903
• BB 0248991
• 2-Naphthaleneacetic acid, 99%
• AC-5789
• Q27104428
• Oprea1_331755
• Z56754861
• 2-NATHTHALENEACETIC ACID
• Acide .beta.-naphthylacetique
• SCHEMBL238445
• ALBB-006271
• DB-021407
• acetic acid, 2-(2-naphthyl)-
• STK503796
• HY-W016187
• DTXCID50129316
• 209-475-0
• FN33501
• 2-Naphthylacetic acid

• MDL： MFCD00004126
• Inchi： 1S/C12H10O2/c13-12(14)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7H,8H2,(H,13,14)
• InChI Key： VIBOGIYPPWLDTI-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC2C=CC=CC=2C=1)=O
• BRN： 973396

Computed Properties

• Exact Mass: 186.06800
• Monoisotopic Mass: 186.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White scaly crystals or powders
• Density: 1.1032 (rough estimate)
• Melting Point: 142.0 to 145.0 deg-C
• Boiling Point: 373.2℃ at 760 mmHg
• Flash Point: 270.1℃
• Refractive Index: 1.6010 (estimate)
• Solubility: acetone: 50 mg/mL, clear
• Water Partition Coefficient: Insoluble
• PSA: 37.30000
• LogP: 2.46690

2-Naphthylacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：QJ0876000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Naphthylacetic acid

2-Naphthylacetic Acid (CAS No. 581-96-4): An Overview of Its Properties, Applications, and Recent Research Advances

2-Naphthylacetic acid (CAS No. 581-96-4) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2-naphthylacetic acid or 2-NA, is a derivative of naphthalene and has the molecular formula C₁₂H₁₀O₂. Its unique structure and properties make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-naphthylacetic acid consists of a naphthalene ring attached to an acetic acid group. This arrangement confers the compound with several notable characteristics, including its solubility in organic solvents and its ability to form stable salts and esters. These properties have made 2-naphthylacetic acid a valuable starting material in the synthesis of a variety of compounds, including plant growth regulators, analgesics, and anti-inflammatory agents.

In the field of agrochemistry, 2-naphthylacetic acid is widely used as a plant growth regulator. It functions as an auxin, a class of plant hormones that play a crucial role in cell elongation, cell division, and fruit development. When applied to plants, 2-naphthylacetic acid can promote root formation, enhance flowering, and improve fruit set. This has significant implications for agriculture, as it can increase crop yields and improve the quality of harvested produce.

Recent research has also explored the potential applications of 2-naphthylacetic acid in the pharmaceutical industry. Studies have shown that derivatives of 2-naphthylacetic acid exhibit promising pharmacological activities. For example, certain esters of 2-naphthylacetic acid have been found to possess potent anti-inflammatory and analgesic properties. These derivatives are being investigated for their potential use in the treatment of conditions such as arthritis and other inflammatory disorders.

In addition to its biological activities, 2-naphthylacetic acid has been studied for its potential use in materials science. Research has demonstrated that certain derivatives of 2-naphthylacetic acid can be used to modify the properties of polymers and other materials. For instance, incorporating 2-naphthylacetic acid into polymer chains can enhance their thermal stability and mechanical strength. This has opened up new possibilities for the development of advanced materials with improved performance characteristics.

The synthesis of 2-naphthylacetic acid is well-established in the chemical literature. One common method involves the reaction of 1-naphthaldehyde with acetic anhydride followed by hydrolysis to form the carboxylic acid. This process is efficient and scalable, making it suitable for industrial production. However, recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods. For example, catalytic processes using metal complexes have been shown to reduce waste generation and improve overall yield.

The safety profile of 2-naphthylacetic acid is an important consideration for its various applications. While it is generally considered safe when used as directed, proper handling and storage practices are essential to ensure worker safety and environmental protection. Regulatory agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have established guidelines for the safe use and disposal of 2-naphthylacetic acid.

In conclusion, 2-naphthylacetic acid (CAS No. 581-96-4) is a multifunctional compound with a broad range of applications in agriculture, pharmaceuticals, and materials science. Its unique chemical structure and versatile properties make it an invaluable intermediate in the synthesis of various compounds with significant biological and industrial importance. Ongoing research continues to uncover new applications for this compound, further highlighting its potential to contribute to advancements in multiple fields.